ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate

• IUPAC Name: ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate
• InChI: InChI=1S/C22H18N2O5/c1-2-28-22(25)20-18(14-7-10-15(11-8-14)24(26)27)19-16-6-4-3-5-13(16)9-12-17(19)29-21(20)23/h3-12,18H,2,23H2,1H3
• InChI Key: JOLXKDSEOSEWQV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C(C1C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4C=C2)N
• Molecular Formula: C22H18N2O5
• Molecular Weight: 390.4 g/mol

Description

Ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate, also known as ANPC, is a chemical compound that has been widely studied for its potential applications in scientific research. ANPC is a fluorescent molecule that exhibits unique optical properties, making it a valuable tool for studying biological processes and drug discovery.

Mechanism of Action

The mechanism of action of ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate involves the selective binding of the molecule to specific biological targets. This binding can occur through a variety of mechanisms, including hydrogen bonding, electrostatic interactions, and hydrophobic interactions. Once bound, ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate can alter the activity of the target molecule, leading to changes in biological processes.
Biochemical and Physiological Effects
ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate has been shown to have a range of biochemical and physiological effects, depending on the target molecule it binds to. For example, ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have a range of physiological effects, including improved memory and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate is its unique optical properties, which make it a valuable tool for studying biological processes in real-time. ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate is also highly selective, allowing researchers to target specific biological molecules with high precision. However, ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate can be difficult to synthesize, and its use in vivo may be limited by its potential toxicity.

Future Directions

There are many potential future directions for research involving ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate. One area of interest is the development of new synthetic methods for ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate that are more efficient and cost-effective. Another area of interest is the development of new applications for ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate, such as in the development of new diagnostic tools or therapeutics. Finally, there is a need for further research into the potential toxicity of ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate and its effects on living organisms.

Scientific Research Applications

Ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate has been extensively used in scientific research due to its ability to selectively bind to specific biological targets. This property has made it a valuable tool for studying a wide range of biological processes, including protein-protein interactions, enzyme activity, and cellular signaling pathways. ethyl 3-amino-1-(4-nitrophenyl)-1H-benzo[f]chromene-2-carboxylate has also been used in drug discovery, where it has been used to identify potential drug targets and screen for potential drug candidates.